Cas no 1367949-76-5 (6-bromo-1,2,3,4-tetrahydroquinolin-7-ol)

• Product Name: 6-bromo-1,2,3,4-tetrahydroquinolin-7-ol
• CAS No: 1367949-76-5
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD22035582
• CID: 4593875
• Update Time: 2025-06-14

6-bromo-1,2,3,4-tetrahydroquinolin-7-ol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1,2,3,4-tetrahydroquinolin-7-ol
• 7-Quinolinol, 6-bromo-1,2,3,4-tetrahydro-
• 6-bromo-1,2,3,4-tetrahydroquinolin-7-ol

• MDL： MFCD22035582
• Inchi： 1S/C9H10BrNO/c10-7-4-6-2-1-3-11-8(6)5-9(7)12/h4-5,11-12H,1-3H2
• InChI Key： OQXWULPNCBFWOJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C(O)=C2)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 6-bromo-1,2,3,4-tetrahydroquinolin-7-ol

Comprehensive Overview of 6-bromo-1,2,3,4-tetrahydroquinolin-7-ol (CAS No. 1367949-76-5): Properties, Applications, and Research Insights

The compound 6-bromo-1,2,3,4-tetrahydroquinolin-7-ol (CAS No. 1367949-76-5) is a brominated tetrahydroquinoline derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the bromo substituent and the hydroxyl group, make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents, aligning with the growing demand for novel treatments in neurology and immunology.

One of the key reasons for the rising interest in 6-bromo-1,2,3,4-tetrahydroquinolin-7-ol is its role as a building block in medicinal chemistry. The compound's tetrahydroquinoline core is a privileged scaffold found in many bioactive molecules, including FDA-approved drugs. Recent studies highlight its utility in designing kinase inhibitors and GPCR modulators, addressing trending topics like precision medicine and targeted therapy. This aligns with frequent search queries such as "quinoline derivatives in drug design" and "brominated heterocycles applications," reflecting its relevance in contemporary research.

From a synthetic perspective, CAS No. 1367949-76-5 offers advantages due to its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal for creating biaryl structures, a common motif in agrochemicals and materials science. Notably, the compound's hydroxyl group enables further functionalization, making it valuable for structure-activity relationship (SAR) studies—a hot topic in AI-driven drug discovery platforms. This resonates with search trends like "functionalized quinoline synthesis" and "bromo-quinoline derivatives."

Environmental and green chemistry considerations are also shaping the discourse around 6-bromo-1,2,3,4-tetrahydroquinolin-7-ol. Researchers are investigating catalytic methods to reduce halogen waste during its production, responding to queries about "sustainable bromination techniques." Additionally, its potential as a fluorescence probe precursor has sparked interest in diagnostics, linking to popular searches on "small-molecule imaging agents."

In summary, 6-bromo-1,2,3,4-tetrahydroquinolin-7-ol (CAS No. 1367949-76-5) exemplifies the convergence of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications—from CNS drug candidates to optical materials—position it as a compound of enduring scientific and industrial value, while its study addresses pressing questions in modern chemical research.